Cas no 62469-12-9 (Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-)

Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy- structure
62469-12-9 structure
Product name:Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-
CAS No:62469-12-9
MF:C25H34ClNO2
MW:415.995966434479
CID:443788
PubChem ID:12329329

Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-
    • 5-chloro-N-(4-dodecylphenyl)-2-hydroxybenzamide
    • 62469-12-9
    • DTXSID90490214
    • Inchi: InChI=1S/C25H34ClNO2/c1-2-3-4-5-6-7-8-9-10-11-12-20-13-16-22(17-14-20)27-25(29)23-19-21(26)15-18-24(23)28/h13-19,28H,2-12H2,1H3,(H,27,29)
    • InChI Key: KHDPRVYWRTZJJQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)O

Computed Properties

  • Exact Mass: 415.22802
  • Monoisotopic Mass: 415.2278070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

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